N'-(3-tert-Butylphenyl)-N-methoxy-N-methylurea

• CAS No.: 70477-14-4
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 3-(3-tert-butylphenyl)-1-methoxy-1-methylurea
• InChI: InChI=1S/C13H20N2O2/c1-13(2,3)10-7-6-8-11(9-10)14-12(16)15(4)17-5/h6-9H,1-5H3,(H,14,16)
• InChI Key: IIQHDBUGOXESKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC=C1)NC(=O)N(C)OC

Description

N’-(3-tert-Butylphenyl)-N-methoxy-N-methylurea is an organic compound with a complex structure that includes a tert-butyl group attached to a phenyl ring, a methoxy group, and a methylurea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(3-tert-Butylphenyl)-N-methoxy-N-methylurea typically involves the reaction of 3-tert-butylaniline with methyl isocyanate in the presence of a suitable catalyst. The reaction conditions often include a controlled temperature and solvent environment to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process may include steps such as purification through recrystallization or chromatography to achieve the desired compound quality.

Chemical Reactions Analysis

Types of Reactions

N’-(3-tert-Butylphenyl)-N-methoxy-N-methylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions can result in various substituted derivatives.

Scientific Research Applications

N’-(3-tert-Butylphenyl)-N-methoxy-N-methylurea has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and effects on biological systems.

Industry: Utilized in the development of new materials or as a component in industrial processes.

Mechanism of Action

The mechanism of action of N’-(3-tert-